Cas no 39489-86-6 (1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one)
39489-86-6 structure
Product Name:1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one
CAS No:39489-86-6
MF:C12H15ClO
MW:210.699902772903
MDL:MFCD09031529
CID:297978
PubChem ID:10104569
Update Time:2024-10-29
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one
- 2-Butanone, 1-(4-chlorophenyl)-3,3-dimethyl-
- 1-(4-chlorophenyl)-3,3-dimethyl-2-butanone
- 1-(4-chlorophenyl)-3,3-dimethyl-butan-2-one
- 3,3-dimethyl-1-(4-chlorophenyl)butan-2-one
- SCHEMBL1477511
- N14155
- OGJSXKLSNLMPCL-UHFFFAOYSA-N
- 39489-86-6
- 1-(4-chlorophenyl)-3,3-dimethyl butan-2-one
- DTXSID50435661
- AKOS010014297
- FT-0752359
- 1-(4-CHLORO-PHENYL)-3,3-DIMETHYL-BUTAN-2-ONE
- A824569
- DB-013714
-
- MDL： MFCD09031529
- Inchi： 1S/C12H15ClO/c1-12(2,3)11(14)8-9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3
- InChI Key： OGJSXKLSNLMPCL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 210.08100
- Monoisotopic Mass: 210.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.067
- Boiling Point: 277.479°C at 760 mmHg
- Flash Point: 161.568°C
- Refractive Index: 1.512
- PSA: 17.07000
- LogP: 3.49770
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112733-1g |
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one |
39489-86-6 | 95% | 1g |
$400.00 | 2023-09-02 | |
| eNovation Chemicals LLC | D100320-1g |
1-(4-CHLORO-PHENYL)-3,3-DIMETHYL-BUTAN-2-ONE |
39489-86-6 | 95% | 1g |
$485 | 2024-06-05 | |
| Ambeed | A434090-1g |
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one |
39489-86-6 | 95+% | 1g |
$162.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652004-1g |
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one |
39489-86-6 | 98% | 1g |
￥1113.00 | 2024-05-15 | |
| Crysdot LLC | CD12075666-5g |
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one |
39489-86-6 | 95+% | 5g |
$628 | 2024-07-24 | |
| eNovation Chemicals LLC | D100320-1g |
1-(4-CHLORO-PHENYL)-3,3-DIMETHYL-BUTAN-2-ONE |
39489-86-6 | 95% | 1g |
$485 | 2025-02-21 | |
| eNovation Chemicals LLC | D100320-1g |
1-(4-CHLORO-PHENYL)-3,3-DIMETHYL-BUTAN-2-ONE |
39489-86-6 | 95% | 1g |
$485 | 2025-02-27 |
1-(4-Chlorophenyl)-3,3-dimethylbutan-2-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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